Cas no 52011-50-4 (1,4-dibromobutan-2-one)
1,4-dibromobutan-2-one structure
Product Name:1,4-dibromobutan-2-one
CAS No:52011-50-4
MF:C4H6Br2O
MW:229.897840023041
MDL:MFCD20484034
CID:1578587
PubChem ID:22915095
Update Time:2025-04-21
1,4-dibromobutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 1,4-dibromo-
- 1,4-dibromobutan-2-one
- DA-05253
- EN300-2935305
- 52011-50-4
- SCHEMBL838430
-
- MDL： MFCD20484034
- Inchi： 1S/C4H6Br2O/c5-2-1-4(7)3-6/h1-3H2
- InChI Key： OHXYQDOETYHEDS-UHFFFAOYSA-N
- SMILES： BrCCC(CBr)=O
Computed Properties
- Exact Mass: 227.87848
- Monoisotopic Mass: 227.87854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 62.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,4-dibromobutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2935305-1g |
1,4-dibromobutan-2-one |
52011-50-4 | 95% | 1g |
$914.0 | 2023-09-06 | |
| Enamine | EN300-2935305-5g |
1,4-dibromobutan-2-one |
52011-50-4 | 95% | 5g |
$2650.0 | 2023-09-06 | |
| Enamine | EN300-2935305-10g |
1,4-dibromobutan-2-one |
52011-50-4 | 95% | 10g |
$3929.0 | 2023-09-06 | |
| Enamine | EN300-2935305-0.05g |
1,4-dibromobutan-2-one |
52011-50-4 | 95.0% | 0.05g |
$212.0 | 2025-03-19 | |
| Enamine | EN300-2935305-0.1g |
1,4-dibromobutan-2-one |
52011-50-4 | 95.0% | 0.1g |
$317.0 | 2025-03-19 | |
| Enamine | EN300-2935305-0.25g |
1,4-dibromobutan-2-one |
52011-50-4 | 95.0% | 0.25g |
$452.0 | 2025-03-19 | |
| Enamine | EN300-2935305-0.5g |
1,4-dibromobutan-2-one |
52011-50-4 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-2935305-1.0g |
1,4-dibromobutan-2-one |
52011-50-4 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-2935305-2.5g |
1,4-dibromobutan-2-one |
52011-50-4 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-2935305-5.0g |
1,4-dibromobutan-2-one |
52011-50-4 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
1,4-dibromobutan-2-one Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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